Biotemplated synthesis of Au nanoparticles–TiO2nanotube junctions for enhanced direct electrochemistry of heme proteins†

Chemical Communications Pub Date: 2012-11-23 DOI: 10.1039/C2CC38183D

Abstract

Au nanoparticles (AuNPs) are assembled on TiO2 nanotube (TiNT) arrays by combining a biotemplating method with the unique photocatalytic properties of TiO2. The formed AuNPs–TiNT junctions show highly improved electrochemical conductivity and act as electrode materials to achieve the enhanced direct electrochemistry of heme proteins.

Graphical abstract: Biotemplated synthesis of Au nanoparticles–TiO2 nanotube junctions for enhanced direct electrochemistry of heme proteins
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